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Compound of Interest

Compound Name:
Ethyl 5-methyl-1,3,4-oxadiazole-2-

carboxylate

Cat. No.: B1282373 Get Quote

A Technical Guide to Ethyl 5-methyl-1,3,4-
oxadiazole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties,

synthesis, and potential applications of Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate. This

heterocyclic compound is a significant building block in medicinal chemistry, primarily serving

as a key intermediate in the synthesis of various pharmaceutical agents.[1][2]

Core Physicochemical Properties
Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate, with the CAS number 37641-36-4, is a

member of the 1,3,4-oxadiazole class of compounds.[3][4] Its molecular structure and

properties are foundational to its utility in chemical synthesis. The quantitative physicochemical

data for this compound are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1282373?utm_src=pdf-interest
https://www.benchchem.com/product/b1282373?utm_src=pdf-body
https://www.benchchem.com/product/b1282373?utm_src=pdf-body
https://www.benchchem.com/product/b1282373?utm_src=pdf-body
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id127174.html
https://www.myskinrecipes.com/shop/en/oxadiazole-derivatives/172103-ethyl-5-methyl-134-oxadiazole-2-carboxylate.html
https://www.benchchem.com/product/b1282373?utm_src=pdf-body
https://www.chemdiv.com/catalog/building-blocks/compound-BB54-4117/
https://www.bldpharm.com/products/37641-36-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H8N2O3 [3][5][6][7][8][9]

Molecular Weight 156.14 g/mol [3][5][6][7][8][9]

Boiling Point 238 °C [10]

Density 1.207 g/cm³ [10]

Flash Point 98 °C [10]

pKa (Predicted) -4.10 ± 0.10 [10]

LogP (Computed) 0.55472 [5]

Topological Polar Surface Area

(TPSA)
65.22 Å² [5]

Storage Temperature 2-8 °C [10]

Hydrogen Bond Acceptors 5 [5]

Hydrogen Bond Donors 0 [5]

Rotatable Bonds 2 [5]

Synthesis and Experimental Protocols
The synthesis of Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate can be achieved through a

multi-step process that avoids the use of highly toxic and corrosive reagents, making it suitable

for larger-scale production.[11]

Detailed Synthesis Protocol
A patented method outlines a three-step synthesis pathway.[11] This process is designed for

safety, high yield, and the use of inexpensive raw materials.[11]

Step 1: Formation of Monoalkyl Oxalate Hydrazide: The process begins with an

ammonolysis reaction between a dialkyl oxalate (e.g., diethyl oxalate) and hydrazine

hydrate. This reaction yields a monoalkyl oxalate hydrazide.[11]
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Step 2: Acylation Reaction: The monoalkyl oxalate hydrazide is then subjected to an

acylation reaction with a fatty acid anhydride, such as acetic anhydride.[11] This step

produces a 2-acylhydrazide-monoalkyl oxalate intermediate.[11] For instance, reacting ethyl

oxalate hydrazide with acetic anhydride yields 2-acetylhydrazide-oxalic acid monoethyl ester.

[11]

Step 3: Dehydration and Cyclization: The final step involves a dehydration and ring-closure

reaction of the intermediate.[11] Using a dehydrating agent like phosphorus oxychloride

(POCl3) in a solvent such as toluene, the 2-acylhydrazide-monoalkyl oxalate is converted

into the target product, Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate.[11]
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A three-step synthesis workflow for the target compound.[11]
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Role in Medicinal Chemistry and Drug Development
The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, known to be a

component in compounds exhibiting a wide array of biological activities.[12] These activities

include antibacterial, antifungal, anti-inflammatory, antiviral, and anticancer properties.[12]

Key Intermediate in Drug Synthesis
Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate serves as a crucial intermediate in the

synthesis of its corresponding potassium salt, 5-methyl-1,3,4-oxadiazole-2-carboxylic acid

potassium salt.[1] This potassium salt is a key building block for important antiviral drugs,

including Letermovir and Raltegravir.[1]

Broad Biological Potential
The structural motif of this compound is valuable for developing novel therapeutic agents. Its

utility as an intermediate allows for the creation of more complex molecules with potential

antimicrobial and anti-inflammatory effects.[2] The broader class of 1,3,4-oxadiazole derivatives

has been extensively studied for various applications in medicine and agriculture.[12]
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Applications pathway from the core compound to drug synthesis.[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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